Cas no 478030-49-8 (ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE)

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-chlorophenyl group and an ester functionality. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The presence of the chloro substituent enhances reactivity for further functionalization, while the ethyl ester group offers stability and ease of derivatization. Its well-defined molecular architecture makes it suitable for studying structure-activity relationships in drug discovery. The compound is typically used in cross-coupling reactions and as an intermediate in the synthesis of biologically active molecules. High purity and consistent quality ensure reliable performance in research and industrial applications.

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE structure

478030-49-8 structure

Product Name:ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE

CAS No:478030-49-8

MF:C₁₁H₉ClN₂O₃

MW:252.65376162529

MDL:MFCD02102655

CID:876939

PubChem ID:1472624

Update Time:2025-06-07

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
- Ethyl 3-(3-chlorophenyl)-[1,2,4]oxadiazole-5-carboxylate
- AC1LSWM7
- CTK4J0328
- MolPort-002-863-553
- SBB026081
- STK353008
- 3-(3-Chloro-phenyl)-[1,2,4]oxadiazole-5-carboxylic acidethylester
- MFCD02102655
- DTXSID70363013
- AKOS005086668
- CS-0298994
- 2R-1551
- ethyl3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
- EN300-231965
- CS-10429
- 478030-49-8
- MDL： MFCD02102655
- Inchi： 1S/C11H9ClN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-4-3-5-8(12)6-7/h3-6H,2H2,1H3
- InChI Key： WIJSONSWHMEIAC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NOC(C(=O)OCC)=N1

Computed Properties

Exact Mass: 252.03000
Monoisotopic Mass: 252.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 65.2Å²

Experimental Properties

PSA: 65.22000
LogP: 2.56670

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Security Information

HazardClass：IRRITANT

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM520799-1g	Ethyl 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylate	478030-49-8	95%	1g	$109	2023-02-17
TRC	B126975-50mg	Ethyl 3-(3-Chlorophenyl)-1,2,4-oxadiazole-5-carboxylate	478030-49-8		50mg	$ 50.00	2022-04-02
TRC	B126975-100mg	Ethyl 3-(3-Chlorophenyl)-1,2,4-oxadiazole-5-carboxylate	478030-49-8		100mg	$ 70.00	2022-04-02
TRC	B126975-500mg	Ethyl 3-(3-Chlorophenyl)-1,2,4-oxadiazole-5-carboxylate	478030-49-8		500mg	$ 275.00	2022-04-02
abcr	AB302970-1 g	Ethyl 3-(3-chlorophenyl)-[1,2,4]oxadiazole-5-carboxylate; 95%	478030-49-8		1 g	€191.10	2023-07-20
abcr	AB302970-5 g	Ethyl 3-(3-chlorophenyl)-[1,2,4]oxadiazole-5-carboxylate; 95%	478030-49-8		5 g	€611.70	2023-07-20
abcr	AB302970-10 g	Ethyl 3-(3-chlorophenyl)-[1,2,4]oxadiazole-5-carboxylate; 95%	478030-49-8		10 g	€1,019.80	2023-07-20
Alichem	A019114106-5g	Ethyl 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylate	478030-49-8	95%	5g	$649.08	2023-09-01
Alichem	A019114106-10g	Ethyl 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylate	478030-49-8	95%	10g	$1002.56	2023-09-01
eNovation Chemicals LLC	D655531-5g	Ethyl 3-(3-Chlorophenyl)-1,2,4-oxadiazole-5-carboxylate	478030-49-8	95%	5g	$686	2024-06-03

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Suppliers

Amadis Chemical Company Limited

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(CAS:478030-49-8)ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE

Order Number:A1161869

Stock Status:in Stock

Quantity:5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 00:09

Price ($):362.0/604.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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